Cas no 126-27-2 (Oxethazaine)

• Product Name: Oxethazaine
• CAS No: 126-27-2
• MF: C₂₈H₄₁N₃O₃
• MW: 467.643447637558
• CID: 36159
• Update Time: 2025-04-18

Oxethazaine Chemical and Physical Properties

Names and Identifiers

• Oxethazaine
• 2-Di(N-methyl-N-phenyl-tert-butyl-carbamoylmethyl)aminoethanol
• Oxetacaine
• 2-[2-hydroxyethyl-[2-[methyl-(2-methyl-1-phenylpropan-2-yl)amino]-2-oxoethyl]amino]-N-methyl-N-(2-methyl-1-phenylpropan-2-yl)acetamide
• fh099
• mutesa
• oxaine
• C12552
• Wy 806
• mucoxin
• mucaine
• muthesa
• tepilta
• betalgil

• MDL： MFCD00079202
• Inchi： 1S/C28H41N3O3/c1-27(2,19-23-13-9-7-10-14-23)29(5)25(33)21-31(17-18-32)22-26(34)30(6)28(3,4)20-24-15-11-8-12-16-24/h7-16,32H,17-22H2,1-6H3
• InChI Key： FTLDJPRFCGDUFH-UHFFFAOYSA-N
• SMILES： O=C(CN(CCO)CC(N(C)C(C)(C)CC1C=CC=CC=1)=O)N(C)C(C)(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 467.31500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8

Experimental Properties

• Density: 1.0974 (rough estimate)
• Melting Point: 104-105 ºC
• Boiling Point: 570.1°C (rough estimate)
• Refractive Index: 1.7800 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 23 ºC
• PSA: 64.09000
• LogP: 3.24010
• FEMA: 3038

Oxethazaine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：AC3325000
• Hazardous Material Identification：
• Safety Term：S36
• Risk Phrases：R22
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives